Cas no 117305-84-7 (4-Pyrimidinecarboxylicacid, 3,4,5,6-tetrahydro-2-methyl-)
117305-84-7 structure
Product Name:4-Pyrimidinecarboxylicacid, 3,4,5,6-tetrahydro-2-methyl-
CAS No:117305-84-7
MF:C12H20N4O4
MW:284.311602592468
CID:153139
Update Time:2025-04-19
4-Pyrimidinecarboxylicacid, 3,4,5,6-tetrahydro-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinecarboxylicacid, 3,4,5,6-tetrahydro-2-methyl-
- 2-methyl-4-carboxy-3,4,5,6-tetrahydropyrimidine
- 2-methyl-3,4,5,6-tetrahydropyrimidine-4-carboxylic acid
- 4-Pyrimidinecarboxylic acid, 1,4,5,6-tetrahydro-2-methyl-
- Thp(B)
-
- Inchi: 1S/2C6H10N2O2/c2*1-4-7-3-2-5(8-4)6(9)10/h2*5H,2-3H2,1H3,(H,7,8)(H,9,10)
- InChI Key: HOUQWTJUVFHYRK-UHFFFAOYSA-N
- SMILES: CC1NC(C(=O)O)CCN=1.CC1NCCC(C(=O)O)N=1
Computed Properties
- Exact Mass: 142.0743
- Monoisotopic Mass: 142.074228
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.7
Experimental Properties
- Density: 1.37
- Boiling Point: 381.5°Cat760mmHg
- Flash Point: 184.5°C
- Refractive Index: 1.596
- PSA: 61.69
4-Pyrimidinecarboxylicacid, 3,4,5,6-tetrahydro-2-methyl- Related Literature
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Ewa Anna Oprzeska-Zingrebe,Susann Meyer,Alexander Roloff,Hans-J?rg Kunte,Jens Smiatek Phys. Chem. Chem. Phys. 2018 20 25861
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Fabian Keller,Andreas Heuer,Hans-Joachim Galla,Jens Smiatek Phys. Chem. Chem. Phys. 2021 23 22936
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Marc Benjamin Hahn,Glen J. Smales,Harald Seitz,Tihomir Solomun,Heinz Sturm Phys. Chem. Chem. Phys. 2020 22 6984
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Benteng Chen,Yanwei Wang,Guangcan Yang RSC Adv. 2019 9 41050
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5. Combined influence of ectoine and salt: spectroscopic and numerical evidence for compensating effects on aqueous solutionsMarc Benjamin Hahn,Frank Uhlig,Tihomir Solomun,Jens Smiatek,Heinz Sturm Phys. Chem. Chem. Phys. 2016 18 28398
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